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Technical Guide: Physical Properties of 4-
Methoxyisobenzofuran-1(3H)-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the known physical properties of 4-
Methoxyisobenzofuran-1(3H)-one, with a focus on its melting point and solubility. Due to the

limited availability of specific experimental data for this particular isomer, this guide also

presents data for related isomers to offer a comparative context, alongside detailed

experimental protocols for determining these crucial physical characteristics.

Introduction to 4-Methoxyisobenzofuran-1(3H)-one
4-Methoxyisobenzofuran-1(3H)-one, also known as 4-methoxyphthalide, is a heterocyclic

organic compound. It belongs to the isobenzofuranone class of molecules, which are

characterized by a fused benzene and furanone ring system. The specific isomer, 4-
Methoxyisobenzofuran-1(3H)-one, has the chemical formula C₉H₈O₃ and a molecular weight

of 164.16 g/mol . While it is commercially available and listed as a solid, specific,

experimentally determined physical properties such as a precise melting point and solubility

data are not widely reported in scientific literature.
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Melting Point
Specific experimental data for the melting point of 4-Methoxyisobenzofuran-1(3H)-one is not

readily available in the reviewed scientific literature. Commercial suppliers indicate that it is a

solid at room temperature.

For comparative purposes, the melting points of its isomers, 5-Methoxyisobenzofuran-1(3H)-

one and 6-Methoxyisobenzofuran-1(3H)-one, are provided in the table below. This data can

offer an approximate range for the melting point of the 4-methoxy isomer.

Compound Melting Point (°C)

5-Methoxyisobenzofuran-1(3H)-one 113.4 - 114.7

6-Methoxyisobenzofuran-1(3H)-one 116.9 - 118.4

Solubility
Detailed solubility data for 4-Methoxyisobenzofuran-1(3H)-one in various solvents is not

specified in the available literature. For the parent compound, Isobenzofuran-1(3H)-one

(phthalide), it is reported to be sparingly soluble in water, and soluble in alcohol, ether, and hot

water.[1] It is reasonable to infer that 4-Methoxyisobenzofuran-1(3H)-one would exhibit

similar solubility in organic solvents due to its structural similarity.

Experimental Protocols
The following sections detail standard methodologies for the experimental determination of

melting point and solubility for a solid organic compound like 4-Methoxyisobenzofuran-1(3H)-
one.

Melting Point Determination
A common and reliable method for determining the melting point of a crystalline solid is using a

capillary melting point apparatus.

Methodology:
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Sample Preparation: A small amount of the crystalline 4-Methoxyisobenzofuran-1(3H)-one
is finely ground into a powder. This powder is then packed into a thin-walled capillary tube,

sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus. The apparatus is equipped with a thermometer or a digital temperature sensor

and a magnifying lens to observe the sample.

Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C

per minute, as the temperature approaches the expected melting point.

Melting Point Range: The temperature at which the first drop of liquid appears is recorded as

the beginning of the melting range. The temperature at which the entire solid has melted into

a clear liquid is recorded as the end of the melting range. A narrow melting range (typically 1-

2 °C) is indicative of a pure compound.

Solubility Determination
The solubility of a compound can be determined qualitatively and quantitatively in various

solvents.

Qualitative Solubility Test:

Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, acetone,

dichloromethane, hexane) are selected.

Procedure: A small, measured amount of 4-Methoxyisobenzofuran-1(3H)-one (e.g., 10 mg)

is placed in a test tube. A small volume of the selected solvent (e.g., 1 mL) is added.

Observation: The mixture is agitated (e.g., by vortexing) at a constant temperature (e.g.,

room temperature). The dissolution of the solid is observed. If the solid dissolves completely,

it is considered soluble. If it does not dissolve, it is insoluble. If some dissolves, it is partially

soluble.

Quantitative Solubility Determination (e.g., by UV-Vis Spectroscopy):
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Calibration Curve: A series of standard solutions of 4-Methoxyisobenzofuran-1(3H)-one of

known concentrations in a suitable solvent (in which it is soluble and has a chromophore) are

prepared. The absorbance of these solutions is measured at a specific wavelength (λmax)

using a UV-Vis spectrophotometer to create a calibration curve (Absorbance vs.

Concentration).

Saturated Solution Preparation: An excess amount of solid 4-Methoxyisobenzofuran-1(3H)-
one is added to a known volume of the solvent of interest in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,

24-48 hours) to ensure equilibrium is reached and a saturated solution is formed.

Sample Analysis: The saturated solution is filtered to remove any undissolved solid. A known

volume of the clear filtrate is diluted with the solvent. The absorbance of the diluted solution

is measured using the UV-Vis spectrophotometer.

Concentration Calculation: The concentration of the diluted solution is determined from the

calibration curve. The solubility of 4-Methoxyisobenzofuran-1(3H)-one in the solvent is

then calculated by taking the dilution factor into account.

Workflow Visualization
The following diagram illustrates a general workflow for the characterization of the physical

properties of a synthesized or acquired chemical compound.
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Caption: General workflow for the determination and reporting of physical properties of a

chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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